Cas no 1804491-09-5 (5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1804491-09-5
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4870494
• Update Time: 2025-05-22

5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-1-3-2-16-6(10)4(7(11)12)5(3)8(13,14)15/h2,7H,1H2
• InChI Key： BLULUAUJHKHHKC-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804491-09-5)

5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804491-09-5) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound features a unique combination of bromomethyl, chloro, difluoromethyl, and trifluoromethyl substituents, making it a versatile building block for the synthesis of complex molecules. Its molecular formula is C₈H₄BrClF₅N, and it exhibits a molecular weight of 316.47 g/mol.

The structural complexity of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine makes it particularly valuable in medicinal chemistry, where it serves as a key intermediate for the development of novel small-molecule drugs. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, especially in the context of central nervous system (CNS) disorders and oncology. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, which are critical factors in drug design.

In the agrochemical industry, this compound is being investigated for its role in the synthesis of next-generation pesticides and herbicides. The trifluoromethyl group is known to improve the lipophilicity and binding affinity of agrochemicals, making them more effective at lower concentrations. This aligns with the growing demand for environmentally sustainable and high-efficiency crop protection solutions, a trend driven by global food security concerns.

The synthesis of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine typically involves multi-step halogenation and fluorination reactions, often requiring specialized catalysts and controlled conditions. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the yield and purity of this compound, addressing challenges related to scalability and cost-effectiveness. These innovations are particularly relevant to industries prioritizing green chemistry and process optimization.

From a market perspective, the demand for 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine is expected to rise, driven by its applications in drug discovery and crop science. The compound is often listed under the category of high-value fine chemicals, with suppliers focusing on custom synthesis and bulk manufacturing to meet diverse research needs. Its CAS No. 1804491-09-5 is frequently searched in chemical databases and patent literature, reflecting its industrial relevance.

Safety and handling of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine require adherence to standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, its reactivity warrants careful storage and disposal practices. Researchers are advised to consult material safety data sheets (MSDS) for specific guidelines.

In summary, 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804491-09-5) represents a cutting-edge chemical intermediate with broad applications in life sciences and agriculture. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like precision medicine and sustainable agriculture. As industries continue to innovate, this compound is poised to play a pivotal role in the development of next-generation solutions.